Cas no 51431-75-5 (Benzene,1,3,5-trimethyl-2-[[4-(trifluoromethyl)phenyl]thio]-)

• Product Name: Benzene,1,3,5-trimethyl-2-[[4-(trifluoromethyl)phenyl]thio]-
• CAS No: 51431-75-5
• MF: C₁₆H₁₅F₃S
• MW: 296.350513696671
• CID: 379092
• PubChem ID: 345606
• Update Time: 2025-04-19

Benzene,1,3,5-trimethyl-2-[[4-(trifluoromethyl)phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3,5-trimethyl-2-[[4-(trifluoromethyl)phenyl]thio]-
• 1,3,5-trimethyl-2-[4-(trifluoromethyl)phenyl]sulfanylbenzene
• NSC403312
• NSC-403312
• 51431-75-5
• DTXSID80323188

• Inchi： 1S/C16H15F3S/c1-10-8-11(2)15(12(3)9-10)20-14-6-4-13(5-7-14)16(17,18)19/h4-9H,1-3H3
• InChI Key： LSSRWXVDMDSZTH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(F)(F)F)=CC=1)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 296.08475
• Monoisotopic Mass: 296.08465614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0